Cas no 687991-09-9 (4-aminobutanethioamide)

• Product Name: 4-aminobutanethioamide
• CAS No: 687991-09-9
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• MDL: MFCD21117354
• CID: 5618426
• PubChem ID: 53762012
• Update Time: 2023-11-27

4-aminobutanethioamide Chemical and Physical Properties

Names and Identifiers

• AKOS014311846
• 4-aminobutanethioamide
• EN300-2994116
• 687991-09-9
• CS-0355825
• Butanethioamide, 4-amino-

• MDL： MFCD21117354
• Inchi： 1S/C4H10N2S/c5-3-1-2-4(6)7/h1-3,5H2,(H2,6,7)
• InChI Key： XXJBNFITQNPUPY-UHFFFAOYSA-N
• SMILES： C(N)(=S)CCCN

Computed Properties

• Exact Mass: 118.05646950g/mol
• Monoisotopic Mass: 118.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 234.2±42.0 °C(Predicted)
• pka: 13.17±0.29(Predicted)